Cas no 2680852-29-1 (3-cyano-1-(prop-2-en-1-yloxy)carbonylazetidine-3-carboxylic acid)

• Product Name: 3-cyano-1-(prop-2-en-1-yloxy)carbonylazetidine-3-carboxylic acid
• CAS No: 2680852-29-1
• MF: C₉H₁₀N₂O₄
• MW: 210.186702251434
• CID: 5650761
• PubChem ID: 165913919
• Update Time: 2025-05-24

3-cyano-1-(prop-2-en-1-yloxy)carbonylazetidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-cyano-1-[(prop-2-en-1-yloxy)carbonyl]azetidine-3-carboxylic acid
• EN300-28272843
• 2680852-29-1
• 3-cyano-1-(prop-2-en-1-yloxy)carbonylazetidine-3-carboxylic acid

• Inchi： 1S/C9H10N2O4/c1-2-3-15-8(14)11-5-9(4-10,6-11)7(12)13/h2H,1,3,5-6H2,(H,12,13)
• InChI Key： YWLUAOKORXYVQV-UHFFFAOYSA-N
• SMILES： O(CC=C)C(N1CC(C#N)(C(=O)O)C1)=O

Computed Properties

• Exact Mass: 210.06405680g/mol
• Monoisotopic Mass: 210.06405680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 90.6Ų

Additional information on 3-cyano-1-(prop-2-en-1-yloxy)carbonylazetidine-3-carboxylic acid

Introduction to 3-cyano-1-(prop-2-en-1-yloxy)carbonylazetidine-3-carboxylic acid (CAS No. 2680852-29-1)

3-cyano-1-(prop-2-en-1-yloxy)carbonylazetidine-3-carboxylic acid, identified by its CAS number 2680852-29-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of azetidine derivatives, which are known for their diverse biological activities and potential applications in drug development. The structural features of this molecule, including the presence of a cyano group, an ester moiety, and a propenyl ether linkage, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for further chemical modifications and biological evaluations.

The nomenclature of this compound provides a detailed insight into its chemical structure. The term "3-cyano" indicates the presence of a cyano functional group at the third position of the azetidine ring, while "1-(prop-2-en-1-yloxy)" describes an ether linkage between the first carbon of the azetidine ring and a propenyl group. Finally, "carbonylazetidine-3-carboxylic acid" specifies the presence of a carbonyl group and a carboxylic acid functionality at the third position of the azetidine ring. This precise naming adheres to the International Union of Pure and Applied Chemistry (IUPAC) nomenclature standards, ensuring clarity and consistency in scientific communication.

In recent years, there has been growing interest in azetidine derivatives due to their potential as pharmacological agents. The unique three-membered ring structure of azetidine imparts rigidity and conformational constraints, which can influence binding interactions with biological targets. The cyano group in 3-cyano-1-(prop-2-en-1-yloxy)carbonylazetidine-3-carboxylic acid is known to enhance electrophilicity, making it a suitable site for further functionalization. Additionally, the ester moiety can undergo hydrolysis or transesterification reactions, providing flexibility in synthetic chemistry.

One of the most compelling aspects of this compound is its potential as a building block for drug discovery. The combination of an azetidine core with various functional groups offers a versatile platform for designing molecules with specific biological activities. For instance, modifications at the cyano group or the propenyl ether linkage could lead to compounds with enhanced solubility or metabolic stability. Furthermore, the presence of a carboxylic acid group allows for further derivatization into amides or esters, which are common pharmacophores in many therapeutic agents.

Recent studies have highlighted the importance of azetidine derivatives in addressing various therapeutic challenges. For example, modifications of azetidine scaffolds have shown promise in developing antimicrobial agents due to their ability to disrupt bacterial cell wall synthesis. Similarly, these derivatives have been explored for their potential in anticancer therapies, where they can interfere with key enzymatic pathways involved in cell proliferation and survival. The compound 3-cyano-1-(prop-2-en-1-yloxy)carbonylazetidine-3-carboxylic acid represents an intriguing example of how structural diversity can be leveraged to discover novel pharmacological entities.

The synthetic pathways for 3-cyano-1-(prop-2-en-1-yloxy)carbonylazetidine-3-carboxylic acid involve multi-step organic transformations that require careful optimization to ensure high yield and purity. Key steps typically include cyclization reactions to form the azetidine ring, followed by functional group interconversions such as nitrile formation and etherification. Advanced synthetic techniques such as transition metal-catalyzed reactions may also be employed to achieve regioselective modifications. The development of efficient synthetic routes is crucial for scaling up production and facilitating further biological evaluations.

In terms of biological activity, preliminary studies on related azetidine derivatives have revealed promising results in various disease models. For instance, some analogs have demonstrated inhibitory effects on enzymes involved in inflammation or pain signaling. Others have shown potential as kinase inhibitors, which are relevant in oncology research. While comprehensive data on 3-cyano-1-(prop-2-en-1-yloxy)carbonylazetidine-3-carboxylic acid is still limited, its structural features suggest that it may exhibit similar biological properties or offer novel mechanisms of action.

The pharmacokinetic profile of this compound is another critical aspect that needs to be evaluated through rigorous preclinical studies. Factors such as solubility, stability, absorption, distribution, metabolism, and excretion (ADME) will determine its feasibility as a drug candidate. Computational modeling techniques can be employed to predict these properties before experimental validation is conducted. Additionally, structure-based drug design approaches may help optimize the molecule for better pharmacokinetic characteristics.

Future research directions may focus on exploring derivative compounds generated by modifying specific functional groups within 3-cyano-1-(prop-2-en-1-yloxy)carbonylazetidine-3-carboxylic acid. By systematically altering substituents such as the cyano group or the propenyl ether linkage, researchers can generate libraries of compounds for high-throughput screening against various biological targets. This approach will facilitate the identification of lead compounds with enhanced potency and selectivity.

The integration of machine learning and artificial intelligence tools into drug discovery processes has revolutionized how new molecules are designed and evaluated. These technologies can predict molecular properties and identify promising candidates much faster than traditional experimental methods alone. By leveraging these advancements, 3-cyano - 1 - (prop - 2 - en - 1 - yloxy) carbonylaz etidine - 3 - carbox ylic ac id could be optimized more efficiently through virtual screening and de novo design algorithms.

In conclusion, 3 - cyano - 1 - (prop - 2 - en - 1 - yloxy) carbony l az etidine - 3 - carbox ylic ac id (CAS No . 2680852 - 29 - 1 ) represents an exciting opportunity for pharmaceutical innovation . Its unique structural features make it a versatile scaffold for designing molecules with potential therapeutic applications . Further research aimed at elucidating its biological activity , optimizing its synthetic pathways , and evaluating its pharmacokinetic profile will be essential steps toward realizing its full potential as a pharmacological agent . As advancements continue in drug discovery technologies , compounds like this one are poised to play significant roles in addressing unmet medical needs . p >